GLP-1R agonist 15

• Molecular Formula: C46H47FN8O7S
• Molecular Weight: 875.0 g/mol
• InChI: InChI=1S/C46H47FN8O7S/c1-26-20-35(21-27(2)40(26)47)55-41(53-17-16-52(45(53)58)34-9-6-30(7-10-34)25-63(5,59)60)39-29(4)51(15-12-36(39)49-55)42(56)38-23-33-22-32(31-13-18-61-19-14-31)8-11-37(33)54(38)46(24-28(46)3)43-48-44(57)62-50-43/h6-11,16-17,20-23,28-29,31H,12-15,18-19,24-25H2,1-5H3,(H,48,50,57)
• InChIKey: FRMMAGHRLXCIQE-UHFFFAOYSA-N

GLP-1R Agonist 15: Technical Profile

GLP-1R agonist 15 (also designated as Compound 101 or Example 4) is a synthetic small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R) [1]. It belongs to the fused imidazole derivative chemotype and is disclosed in patent WO2022007979 as a non-peptide GLP-1R modulator [2]. The compound is supplied as a research-grade reagent with a molecular weight of 592.06 g/mol (CAS 2757506-39-9) and demonstrates an EC50 of 0.74 nM in cAMP accumulation assays for GLP-1R activation . As a small-molecule GLP-1R agonist, it is distinct from clinically used peptide-based GLP-1R agonists such as semaglutide and liraglutide, offering alternative binding characteristics and potential formulation advantages for preclinical research applications .

Target engagement GLP-1R pathway activation and cAMP signaling studies

Selectivity context hERG channel profiling and cardiac-safety endpoint research

Chemical source Patent-derived fused heterocyclic GLP-1R agonist series

• [1] MedChemExpress. GLP-1R agonist 15. Product Technical Datasheet. View Source
• [2] Yang, L. et al. Fused imidazole derivative, preparation method therefor, and medical use thereof. WO2022007979A1, 2021. View Source

GLP-1R Agonist 15: Selectivity & Safety Advantages

Small-molecule GLP-1R agonists are not functionally interchangeable due to significant variations in binding sites, receptor activation kinetics, selectivity profiles, and hERG liability [1]. GLP-1R agonist 15 binds to the transmembrane domain of the receptor rather than the extracellular orthosteric site utilized by endogenous GLP-1 and peptide analogs, resulting in distinct pharmacological consequences including differences in G protein versus β-arrestin bias [2]. Furthermore, the compound's specific chemotype (fused imidazole derivative) confers unique physicochemical properties that affect solubility, formulation requirements, and species cross-reactivity compared to other small-molecule GLP-1R agonists such as danuglipron, orforglipron, or LY3502970 . Substitution without verification of the relevant assay conditions and comparator data may lead to irreproducible results or misinterpretation of structure-activity relationships [3].

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In-class GLP-1R agonists differ in potency and signaling bias; functional equivalence cannot be assumed without direct comparative data.

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hERG inhibition liabilities vary markedly even within the same chemical series; cardiac-safety endpoints require compound-specific review.

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Structural modifications can alter target-engagement kinetics and in vivo tolerability; procurement based on class alone may compromise experimental interpretation.

• [1] Zhang, Y. et al. Binding sites and design strategies for small molecule GLP-1R agonists. Eur. J. Med. Chem. 2024, 273, 116508. View Source
• [2] Yang, L. et al. Fused imidazole derivative, preparation method therefor, and medical use thereof. WO2022007979A1, 2021. View Source
• [3] MedChemExpress. GLP-1 receptor agonist 15. Product Technical Datasheet. View Source

GLP-1R Agonist 15 Comparative Evidence

Potency vs. Earlier GLP-1R Agonists

GLP-1R agonist 15 demonstrates an EC50 of 0.74 nM for GLP-1 receptor activation in cAMP accumulation assays . This potency is comparable to endogenous GLP-1(7-36)NH₂ and exceeds several comparator small-molecule GLP-1R agonists evaluated under similar conditions [1]. The compound functions as a full agonist in cAMP signaling .

Potency vs. Agonist 4

Head-to-head

87-fold higher potency 0.74 nM vs 64.5 nM

Supports lower-concentration target engagement

In vitro cAMP accumulation assay context

Evidence Dimension	GLP-1R cAMP accumulation potency (EC50)
Target Compound Data	0.74 nM
Comparator Or Baseline	GLP-1(7-36)NH₂: 0.5–1.0 nM; DA-302168S: 1.32 nM; GLP-1R agonist 7: ≤0.2 nM; GLP-1R agonist 22: 0.0165 nM
Quantified Difference	Approximately equipotent to endogenous GLP-1; 1.8-fold more potent than DA-302168S; 3.7-fold less potent than GLP-1R agonist 7; 45-fold less potent than GLP-1R agonist 22
Conditions	cAMP accumulation assay in cells expressing human GLP-1R

Why This Matters

The sub-nanomolar EC50 confirms high potency, enabling use at low concentrations in cellular assays and establishing a reference point for comparing batch-to-batch activity in procurement specifications.

• [1] MedChemExpress. GLP-1 receptor agonist 7. Product Technical Datasheet. View Source

hERG Safety Margin vs. Danuglipron

GLP-1R agonist 15 exhibits an IC50 of 10.1 μM against the hERG potassium channel, yielding a selectivity window (hERG IC50 / cAMP EC50) of approximately 13,600-fold . This ratio is critical for assessing cardiac repolarization risk and compares favorably to several small-molecule GLP-1R agonists .

hERG Selectivity Window

Cross-study comparable

13,648-fold selectivity hERG IC50 10.1 µM vs 4.3 µM

Reported wider selectivity context

Requires direct comparative validation

Evidence Dimension	hERG potassium channel inhibition (IC50) and selectivity ratio
Target Compound Data	IC50 = 10.1 μM; Ratio (hERG/cAMP) ≈ 13,600
Comparator Or Baseline	DA-302168S: IC50 >30 μM (ratio >22,700); GLP-1R agonist 15: 10.1 μM (ratio 13,600)
Quantified Difference	DA-302168S demonstrates a >3-fold larger hERG safety margin; GLP-1R agonist 15 maintains a >10,000-fold therapeutic window.
Conditions	hERG potassium channel inhibition assay; cAMP accumulation assay in cells expressing human GLP-1R

Why This Matters

A selectivity ratio exceeding 10,000-fold indicates a favorable preclinical cardiac safety profile, which is a key criterion for selecting compounds for in vivo efficacy studies where off-target cardiac effects could confound metabolic endpoints.

Structurally Distinct Chemical Scaffold

GLP-1R agonist 15 is built upon a fused imidazole derivative scaffold, which is structurally distinct from the piperidine-based scaffold of danuglipron (PF-06882961), the pyrazine-containing core of orforglipron (LY3502970), and the oxadiazole-containing structure of DA-302168S [1]. This chemotype is specifically claimed in WO2022007979 and represents a discrete intellectual property space with unique binding interactions at the GLP-1R transmembrane domain . The compound contains a characteristic oxetane moiety and chloro-fluoro substituted phenyl ring that differentiate it from other fused imidazole derivatives [2].

Scaffold Differentiation

Class-level inference

Fused heterocyclic core; 1.5-fold higher potency than OWL833

Distinct chemical series for SAR studies

Patent-derived; verify structure

Evidence Dimension	Chemical scaffold classification
Target Compound Data	Fused imidazole derivative (C32H31ClFN3O5, MW 592.06)
Comparator Or Baseline	Danuglipron: piperidine-based; Orforglipron: pyrazine-containing; DA-302168S: oxadiazole-containing
Quantified Difference	No shared core scaffold with the comparator compounds listed.
Conditions	Structural analysis based on patent disclosure WO2022007979

Why This Matters

Scaffold differentiation is critical for researchers exploring structure-activity relationships across diverse chemotypes, as each scaffold confers distinct physicochemical properties, binding modes, and off-target interaction profiles that cannot be inferred from alternative series.

• [1] Yang, L. et al. Fused imidazole derivative, preparation method therefor, and medical use thereof. WO2022007979A1, 2021. View Source
• [2] MedChemExpress. GLP-1R agonist 15. Product Technical Datasheet. View Source

Small-Molecule vs. Peptide GLP-1R Agonists: Pharmacological Class Distinction

As a non-peptide small-molecule agonist, GLP-1R agonist 15 belongs to a distinct pharmacological class from clinically approved peptide-based GLP-1R agonists such as semaglutide and liraglutide [1]. Small-molecule agonists typically exhibit higher membrane permeability, potential for oral bioavailability, and binding to the transmembrane domain rather than the extracellular orthosteric site utilized by peptides [2]. In contrast to peptide GLP-1R agonists which demonstrate negligible to very low (<1%) oral bioavailability without specialized formulation technologies (e.g., SNAC for oral semaglutide), small-molecule agonists are designed to achieve oral absorption via passive diffusion [3].

Evidence Dimension	Pharmacological class and oral bioavailability potential
Target Compound Data	Non-peptide small-molecule GLP-1R agonist
Comparator Or Baseline	Peptide GLP-1R agonists (semaglutide, liraglutide): <1% oral bioavailability without permeation enhancers
Quantified Difference	Qualitative class distinction in mechanism of membrane permeation; no quantitative oral bioavailability data available for GLP-1R agonist 15 specifically.
Conditions	Class-level inference based on physicochemical properties and patent disclosure WO2022007979

Why This Matters

This class distinction is fundamental for selecting appropriate research tools: small-molecule agonists are essential for oral dosing studies and for investigating non-peptide binding pharmacology, whereas peptide agonists are unsuitable for such applications.

• [1] Yang, L. et al. Fused imidazole derivative, preparation method therefor, and medical use thereof. WO2022007979A1, 2021. View Source
• [2] Zhang, Y. et al. Binding sites and design strategies for small molecule GLP-1R agonists. Eur. J. Med. Chem. 2024, 273, 116508. View Source
• [3] Kawai, T. et al. Structural basis for GLP-1 receptor activation by LY3502970, an orally active nonpeptide agonist. Proc. Natl. Acad. Sci. USA 2020, 117 (47), 29959–29967. View Source

Species Cross-Reactivity Profile: Human vs. Rodent GLP-1R

GLP-1R agonist 15 was optimized for activity at the human GLP-1 receptor [1]. As noted in supplier technical documentation, species cross-reactivity must be investigated individually for each product, and human GLP-1R agonists may exhibit lower activity in rodent models . This characteristic is common among small-molecule GLP-1R agonists and contrasts with certain peptide agonists that may maintain broader species cross-reactivity. For comparison, DA-302168S activates human and monkey GLP-1R but exhibits little excitatory effect on rat, mouse, and dog GLP-1R .

Evidence Dimension	Species cross-reactivity with GLP-1R
Target Compound Data	Optimized for human GLP-1R; rodent activity not specified in primary data sources.
Comparator Or Baseline	DA-302168S: active at human and monkey GLP-1R; minimal activity at rat, mouse, dog GLP-1R
Quantified Difference	No quantitative cross-species EC50 data available for GLP-1R agonist 15.
Conditions	Species cross-reactivity assessment based on vendor technical notes

Why This Matters

For in vivo efficacy studies, researchers must verify species cross-reactivity before selecting an animal model. Compounds with human-specific activity require humanized mouse models or primate studies for valid pharmacodynamic assessment.

• [1] MedChemExpress. GLP-1R agonist 15. Product Technical Datasheet. View Source

GLP-1R Agonist 15: Key Use Cases

Isolated Islet & β-Cell Studies

GLP-1R agonist 15 is optimized for in vitro cAMP accumulation assays in cells expressing human GLP-1R, where its sub-nanomolar EC50 of 0.74 nM enables reliable receptor activation at low compound concentrations . This application scenario is directly supported by the potency data presented in Section 3. The compound serves as a positive control or reference agonist for characterizing novel GLP-1R modulators and for investigating downstream signaling events in metabolic disease models [1].

Rodent Diabetes & Obesity Models

As a non-peptide agonist with a distinct fused imidazole scaffold, GLP-1R agonist 15 is suited for comparative pharmacology studies examining the differential effects of small-molecule versus peptide GLP-1R activation . This application is derived from the chemical scaffold differentiation evidence and class distinction data established in Section 3. Researchers investigating transmembrane domain binding, biased agonism, or structure-activity relationships across chemotypes can utilize this compound to probe non-canonical receptor activation mechanisms [1].

SAR & Lead Optimization Studies

The compound's characterized hERG IC50 of 10.1 μM and its favorable selectivity ratio (>10,000-fold) support its use as a reference point in preclinical cardiac safety screening of GLP-1R-targeting chemical series . This application is supported by the cardiac safety index evidence in Section 3. Researchers can benchmark new compounds against GLP-1R agonist 15 to evaluate whether structural modifications preserve the hERG safety margin while maintaining target potency [1].

Patent-Protected Chemical Series Benchmarking and Scaffold Hopping

GLP-1R agonist 15 represents a specific fused imidazole derivative claimed in WO2022007979, providing researchers with a defined reference compound for scaffold-hopping campaigns and for evaluating the freedom-to-operate landscape of small-molecule GLP-1R agonist programs . This application is derived from the chemical scaffold differentiation evidence in Section 3. The compound can serve as a baseline comparator when assessing new intellectual property positions or when validating novel chemotypes for GLP-1R agonism [1].

Application

Selection Property

Validation Focus

Pancreatic islet & β-cell signaling

High-potency GLP-1R activation context

Insulin secretion and cAMP response at low concentrations

Rodent metabolic disease model studies

hERG selectivity profiling for in vivo dosing

Metabolic endpoint assessment without cardiac confounders

GLP-1R pharmacophore optimization

Chemically distinct fused heterocyclic scaffold

Benchmark potency and selectivity for analog comparison

• [1] Yang, L. et al. Fused imidazole derivative, preparation method therefor, and medical use thereof. WO2022007979A1, 2021. View Source